Cas no 10507-50-3 (13-Docosenoic acid,1-methylethyl ester, (13Z)-)

• Product Name: 13-Docosenoic acid,1-methylethyl ester, (13Z)-
• CAS No: 10507-50-3
• MF: C₂₅H₄₈O₂
• MW: 380.647428512573
• CID: 155756
• PubChem ID: 6436373
• Update Time: 2025-04-19

13-Docosenoic acid,1-methylethyl ester, (13Z)- Chemical and Physical Properties

Names and Identifiers

• 13-Docosenoic acid,1-methylethyl ester, (13Z)-
• isopropyl (Z)-docos-13-enoate
• propan-2-yl docos-13-enoate
• 1-methylethyl (13Z)-docos-13-enoate
• Einecs 234-039-1
• (Z)-13-Docosenoic acid isopropyl ester
• propan-2-yl (Z)-docos-13-enoate
• 1-Methylethyl (13Z)-13-docosenoate
• isopropyl erucate
• Isopropyl(Z)-docos-13-enoate
• NS00054449
• DTXSID101295633
• 10507-50-3

• Inchi： 1S/C25H48O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-25(26)27-24(2)3/h11-12,24H,4-10,13-23H2,1-3H3/b12-11-
• InChI Key： LSVOEQJPCKJJLA-QXMHVHEDSA-N
• SMILES： O(C(C)C)C(CCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 380.36564
• Monoisotopic Mass: 380.365431
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 10.6

Experimental Properties

• Density: 0.867
• Boiling Point: 446.9°C at 760 mmHg
• Flash Point: 79°C
• Refractive Index: 1.457
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters